Cas no 866787-54-4 (Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate)

• Product Name: Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate
• CAS No: 866787-54-4
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• CID: 706897
• PubChem ID: 53436865
• Update Time: 2025-05-20

Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate
• Benzeneacetic acid, 3-nitro-5-(trifluoromethyl)-, methyl ester
• methyl 2-[3-nitro-5-(trifluoromethyl)phenyl]acetate
• DTXSID00700952
• methyl 2-[3-nitro-5-(trifluoromethyl)phenyl]ethanoate
• 866787-54-4
• (3-Nitro-5-trifluoromethyl-phenyl)-acetic acid methyl ester
• 3-Nitro-5-(trifluoromethyl)benzeneacetic acid methyl ester
• A841787
• METHYL2-(3-NITRO-5-(TRIFLUOROMETHYL)PHENYL)ACETATE
• SCHEMBL5748815
• 2-[3-nitro-5-(trifluoromethyl)phenyl]acetic acid methyl ester
• Methyl [3-nitro-5-(trifluoromethyl)phenyl]acetate

• Inchi： 1S/C10H8F3NO4/c1-18-9(15)4-6-2-7(10(11,12)13)5-8(3-6)14(16)17/h2-3,5H,4H2,1H3
• InChI Key： OCMWMTLMDIALCT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(CC(=O)OC)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 263.041
• Monoisotopic Mass: 263.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate

Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate (CAS No. 866787-54-4): A Comprehensive Overview

Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate, identified by its CAS number 866787-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of both nitro and trifluoromethyl substituents, contribute to its unique reactivity and potential therapeutic applications.

The nitro group in the molecular structure of Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate plays a crucial role in its chemical behavior. Nitro groups are well-known for their ability to participate in various organic reactions, including nucleophilic substitution and reduction reactions. These properties make the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. The combination of these two functional groups imparts a high degree of versatility to Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate, enabling its use in diverse synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both nitro and trifluoromethyl groups. These substituents have been shown to influence the biological activity of molecules by modulating their interactions with biological targets. For instance, studies have demonstrated that nitroaromatic compounds can exhibit anti-inflammatory and antioxidant properties, while trifluoromethylated compounds are often associated with enhanced binding affinity to enzymes and receptors. Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate, with its unique structural features, represents a promising candidate for further investigation in this area.

The synthesis of Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate involves a series of well-established organic reactions. The starting materials typically include commercially available aromatic precursors that undergo nitration and trifluoromethylation reactions. These steps are often catalyzed by transition metals or other chemical reagents that facilitate the introduction of the desired functional groups. The final product is then isolated and purified through standard techniques such as recrystallization or column chromatography. The synthetic route to this compound highlights the importance of careful reaction optimization to ensure high yields and purity.

The chemical properties of Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate make it a valuable tool in medicinal chemistry research. Its reactivity allows for further functionalization, enabling the creation of novel derivatives with tailored biological activities. Researchers have utilized this compound as a building block in the synthesis of potential drug candidates for various diseases, including cancer and inflammatory disorders. The presence of both nitro and trifluoromethyl groups provides multiple points for interaction with biological targets, making it a versatile intermediate in drug discovery.

In conclusion, Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate (CAS No. 866787-54-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, characterized by the presence of both nitro and trifluoromethyl substituents, contribute to its reactivity and biological relevance. The compound serves as an important intermediate in synthetic chemistry and holds promise for future therapeutic applications. As research in this area continues to evolve, Methyl 2-(3-nitro-5-(trifluoromethyl)phenyl)acetate is likely to remain a key player in the development of novel pharmaceutical agents.